Cas no 1956340-55-8 (Tert-Butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate)

• Product Name: Tert-Butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate
• CAS No: 1956340-55-8
• MF: C₁₄H₁₈ClN₃O₃S
• MW: 343.82902097702
• CID: 4779947
• Update Time: 2026-02-27

Tert-Butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate
• Tert-Butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate

• Inchi： 1S/C14H18ClN3O3S/c1-8(2)18-9(10-6-16-11(15)22-10)7-17(12(18)19)13(20)21-14(3,4)5/h6-8H,1-5H3
• InChI Key： XNZZMQREWQCDIZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2=CN(C(=O)OC(C)(C)C)C(N2C(C)C)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 504
• XLogP3: 3.1
• Topological Polar Surface Area: 91

Additional information on Tert-Butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate

Introduction to Tert-Butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate (CAS No. 1956340-55-8)

Tert-Butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate, identified by its CAS number 1956340-55-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the imidazole class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a tert-butyl group, a chlorothiazole moiety, and an isopropyl substituent, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The imidazole ring is a core structural unit found in numerous bioactive molecules, including natural products and synthetic drugs. Its ability to act as a hydrogen bond acceptor and donor makes it highly versatile in molecular interactions. In the case of Tert-butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate, the combination of these functional groups suggests potential applications in modulating various biological pathways. The tert-butyl group enhances lipophilicity, while the chlorothiazole moiety introduces electrophilic centers that can participate in further chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Imidazole derivatives, in particular, have been extensively studied for their roles as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The specific substitution pattern in Tert-butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate positions it as a promising scaffold for designing novel therapeutic agents. The chlorothiazole ring, known for its stability and reactivity, provides a platform for further derivatization while maintaining the overall integrity of the molecule.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that Tert-butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate exhibits moderate activity against certain bacterial strains. This activity is attributed to its ability to interfere with essential bacterial enzymes involved in DNA replication and metabolic pathways. The tert-butyl group may also contribute to enhanced binding affinity by improving hydrophobic interactions with target proteins.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the imidazole ring through condensation reactions and subsequent functionalization with chlorothiazole and isopropyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The potential therapeutic applications of Tert-butyl 4-(2-chlorothiazol-5-yl)-3-isopropyl-2-oxo-2,3-dihydro-1H-imidazole-1-carboxylate are still under exploration. Preclinical studies are being designed to evaluate its efficacy and safety profile in animal models. These studies will focus on assessing its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicity studies will be conducted to determine the compound's safety margins and potential side effects.

The integration of computational chemistry techniques has accelerated the drug discovery process significantly. Molecular modeling and virtual screening have been used to identify potential binding sites on target proteins and predict the interactions between Tert-butyl 4-(2-chlorothiazol-5 - yl)-3-isopropil - 2 - oxo - 2 , 3 - dihydro - 1 H - imidaz ol - 1 - carbox ylate and biological targets. These simulations provide valuable insights into the compound's mechanism of action and guide experimental design.

The role of natural products as inspiration for drug development cannot be overstated. Many imidazole derivatives have been isolated from plants and microorganisms, showcasing their biological relevance. While Tert-butyl 4-(2-chlorothiazol -5 - yl) -3-isopropil - 2 - oxo - 2 , 3 - dihydro - 1 H-imidazole -1-carbox ylate is a synthetic compound, its structural design draws inspiration from these natural scaffolds. This approach leverages centuries of biological knowledge to develop novel therapeutics with improved efficacy and reduced side effects.

Future directions in the study of this compound include exploring its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The imidazole ring's ability to mimic ATP or other nucleotide substrates makes it an ideal candidate for enzyme inhibition studies. Additionally, modifications to the chlorothiazole moiety could enhance binding affinity or introduce new functionalities that improve therapeutic outcomes.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like Tert-butyl 4-(2-chlorothiazol -5-y l) -3-isop rop il - 2-o x o - 2 ,3-dihydro-l H-im idaz ol-l-carbox ylate , while biologists investigate their biological effects . Pharmacologists bridge these disciplines by translating preclinical findings into clinical applications . This interdisciplinary approach ensures that promising compounds like this one are developed into safe and effective therapies.

In conclusion,Tert-but yl 4-(2-ch lor oth i az ol-l5-y l) -3-i sop rop il-l ox o-l ,23-d ih ydro-l H-i midaz ol-l-carbox ylate (CAS No .1956340_55_8) represents an exciting avenue i n pharma ceutical research . Its unique structure , combi nation o f functional groups , an d p otentia l bi o logical act ivitie s make i t a valu able candi date f or furthe r stu dies . With continued research an d deve lopment , thi s compoun d holds promise f or contributi ng t o no vel treat ments i n var ious disea ses .